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Compound of Interest

Compound Name: 2-Butoxyethanethiol

Cat. No.: B13524435 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Butoxyethanethiol (CAS No. 57153-10-

3) was not located in the available databases. The following application notes and protocols are

based on the general properties and hazards associated with aliphatic thiols (mercaptans).

Researchers, scientists, and drug development professionals must conduct a thorough,

substance-specific risk assessment before handling this chemical and should consult with their

institution's Environmental Health and Safety (EHS) department.

Introduction
2-Butoxyethanethiol is an organosulfur compound. Thiols, also known as mercaptans, are

characterized by the presence of a sulfhydryl (-SH) group.[1][2] These compounds are known

for their strong, unpleasant odors, which can be detected at very low concentrations.[1][3]

While the odor provides a warning property, it should not be relied upon to indicate safe

exposure levels.[1] Many thiols are flammable and can be toxic at high concentrations, posing

risks of respiratory irritation and central nervous system effects.[1][2] Therefore, strict

adherence to safety protocols is essential when working with 2-Butoxyethanethiol.

Hazard Identification and General Properties of
Aliphatic Thiols
Due to the lack of specific data for 2-Butoxyethanethiol, the following table summarizes the

general hazards and properties of similar aliphatic thiols. This information should be used as a
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guideline for a preliminary risk assessment.

Property/Hazard
General Description for
Aliphatic Thiols

Citation

Physical State Typically colorless liquids. [2]

Odor
Strong, pungent, unpleasant

(e.g., rotten cabbage, garlic).
[1][3]

Flammability

Many are flammable and can

form explosive mixtures with

air.

[3]

Toxicity

Can be toxic if inhaled,

ingested, or absorbed through

the skin. High concentrations

can cause headaches,

nausea, dizziness, and

irritation to the eyes and

respiratory tract.[1][3] In

severe cases, exposure can

lead to respiratory paralysis.[4]

[1][3][4]

Health Hazards

Irritant to skin, eyes, and

respiratory system.[1][3]

Potential for systemic toxicity.

[5]

[1][3][5]

Environmental Hazards

The release of thiols into the

environment should be

avoided due to their strong

odor, which can be a public

nuisance.[6] Some

organosulfur compounds may

have environmental toxicity.

[6]
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Engineering Controls
Ventilation: All work with 2-Butoxyethanethiol must be conducted in a properly functioning

chemical fume hood with sufficient airflow to minimize inhalation exposure.[7]

Ignition Sources: Eliminate all potential ignition sources from the work area, including open

flames, hot plates, and spark-producing equipment.[7][8] Use of non-sparking tools is

recommended.[8]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and in good working order.[8]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Butoxyethanethiol:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b13524435?utm_src=pdf-body
https://www.cpchem.com/sites/default/files/2020-05/01541514.pdf
https://www.cpchem.com/sites/default/files/2020-05/01541514.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0894.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0894.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0894.pdf
https://www.benchchem.com/product/b13524435?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13524435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Citation

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

Consult glove manufacturer's

compatibility charts for specific

breakthrough times.

[8]

Eye Protection

Chemical splash goggles that

meet ANSI Z87.1 standards. A

face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

[8]

Skin and Body Protection

A flame-resistant laboratory

coat. Additional protective

clothing may be required

based on the scale of the

experiment.

[8]

Respiratory Protection

For situations where

engineering controls may not

be sufficient to maintain

exposure below acceptable

limits, a NIOSH-approved

respirator with an organic

vapor cartridge is required.

Respirator use must be in

accordance with the

institution's respiratory

protection program.

[8]

General Handling Procedures
Training: All personnel must be trained on the hazards of thiols and the specific procedures

for the safe handling and disposal of 2-Butoxyethanethiol before commencing any work.[4]
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Minimizing Quantities: Use the smallest possible quantity of the chemical required for the

experiment.

Container Handling: Keep containers of 2-Butoxyethanethiol tightly closed when not in use

to prevent the escape of vapors.[8] Ground and bond metal containers during transfer to

prevent static discharge.[8]

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly with

soap and water after handling the chemical and before leaving the laboratory.[8] Do not eat,

drink, or smoke in the work area.[7]

Contaminated Clothing: Remove any contaminated clothing immediately and launder it

before reuse.[8] Do not take contaminated clothing home.[8]

Spill and Emergency Procedures
Minor Spill (in a chemical fume hood)

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite,

sand, or commercial sorbent pads).

Collect the absorbed material into a sealable, labeled container for hazardous waste

disposal.

Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water.

Place all contaminated cleaning materials in the hazardous waste container.

Major Spill (outside a chemical fume hood) or Fire
Evacuate the laboratory immediately and alert others.

Activate the nearest fire alarm.

Contact the institution's emergency response team and provide them with the chemical

name and location of the spill.
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Do not attempt to clean up a major spill or fight a chemical fire unless you are trained and

equipped to do so.

Waste Disposal Protocol
All waste containing 2-Butoxyethanethiol must be treated as hazardous waste.

Waste Collection:

Collect all liquid waste containing 2-Butoxyethanethiol in a dedicated, properly labeled,

and sealed hazardous waste container. The container should be made of a material

compatible with the chemical.

Collect all solid waste, including contaminated PPE, absorbent materials, and empty

containers, in a separate, labeled hazardous waste bag or container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Butoxyethanethiol," and the associated hazards (e.g., Flammable,

Toxic).

Storage: Store hazardous waste in a designated, well-ventilated, and secondary containment

area away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through the institution's EHS

department. Do not pour any amount of 2-Butoxyethanethiol down the drain.[9] Incineration

in a special incinerator for organosulfur compounds may be a required disposal method.[9]
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Caption: Workflow for the safe handling and disposal of 2-Butoxyethanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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